4-cyano-N-(4,6-dimethylbenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide

• IUPAC Name: 4-cyano-N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide
• InChI: InChI=1S/C23H18N4OS/c1-15-10-16(2)21-20(11-15)29-23(26-21)27(14-18-4-3-9-25-13-18)22(28)19-7-5-17(12-24)6-8-19/h3-11,13H,14H2,1-2H3
• InChI Key: WWSAWXSKHJYNCB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)SC(=N2)N(CC3=CN=CC=C3)C(=O)C4=CC=C(C=C4)C#N)C
• Molecular Formula: C23H18N4OS
• Molecular Weight: 398.5 g/mol
• CAS No.: 895419-89-3

Description

4-cyano-N-(4,6-dimethylbenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as GSK-3β inhibitor, and it has been extensively studied for its potential therapeutic benefits.

Scientific Research Applications

• Antimicrobial Activity : Several studies have focused on the synthesis of new heterocycles incorporating moieties related to this compound, demonstrating significant antimicrobial properties. For instance, Abu-Melha (2013) synthesized compounds using a similar structure, showing notable antimicrobial effects (Abu-Melha, 2013). Similarly, Bondock et al. (2008) developed compounds with related structures that exhibited antimicrobial activities (Bondock, Rabie, Etman, & Fadda, 2008).

• Cancer Research : The related chemical structures have been utilized in cancer research. For instance, Vellaiswamy and Ramaswamy (2017) synthesized Co(II) complexes of compounds with a similar structure and assessed their anticancer activity (Vellaiswamy & Ramaswamy, 2017).

• Molecular Docking and Cytotoxicity : Khidre and Radini (2021) conducted a study involving the design, synthesis, and docking of novel thiazole derivatives, including pyridine moiety, which were assessed as antimicrobial agents. These derivatives also showed potential in molecular docking studies (Khidre & Radini, 2021).

• PET Imaging Studies : In neuroscientific research, Fujinaga et al. (2012) developed novel benzamides for positron emission tomography (PET) imaging of metabotropic glutamate 1 receptor in monkey brain, utilizing structures similar to the compound (Fujinaga et al., 2012).

• Synthesis of Novel Dyes : Shams et al. (2011) designed and synthesized novel antimicrobial acyclic and heterocyclic dyes based on systems similar to this compound, demonstrating the potential for developing improved bioactive materials (Shams, Mohareb, Helal, & Mahmoud, 2011).